Cas no 1312690-33-7 (5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid)

• Product Name: 5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid
• CAS No: 1312690-33-7
• MF: C₁₃H₁₃NO₄
• MW: 247.246623754501
• MDL: MFCD20227950
• CID: 1227758
• PubChem ID: 54584833
• Update Time: 2025-06-15

5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid
• CHEMBL1779308
• 5-(ETHOXYCARBONYL)-3-METHYL-1H-INDOLE-2-CARBOXYLIC ACID
• 5-(ETHOXYCARBONYL)-3-METHYL-1H-INDOLE-2-CARBOXYLICACID
• BS-50412
• DTXSID00712358
• 1312690-33-7
• MFCD20227950
• CS-0529789
• 1H-Indole-2,5-dicarboxylic acid, 3-methyl-, 5-ethyl ester

• MDL： MFCD20227950
• Inchi： 1S/C13H13NO4/c1-3-18-13(17)8-4-5-10-9(6-8)7(2)11(14-10)12(15)16/h4-6,14H,3H2,1-2H3,(H,15,16)
• InChI Key： JQJXPLZQZQGFDQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC2=C(C=1)C(C)=C(C(=O)O)N2)=O

Computed Properties

• Exact Mass: 247.08445790g/mol
• Monoisotopic Mass: 247.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 79.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid

Recent Advances in the Study of 5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid (CAS: 1312690-33-7)

The compound 5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid (CAS: 1312690-33-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This indole derivative is a key intermediate in the synthesis of various bioactive molecules, particularly those targeting inflammatory and oncological pathways. Recent studies have explored its potential as a building block for novel drug candidates, leveraging its unique chemical properties and structural versatility.

One of the most notable advancements in this area is the application of 5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid in the development of small-molecule inhibitors for protein kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of selective inhibitors for the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and cancer. The study highlighted the compound's ability to undergo facile derivatization, enabling the generation of a diverse library of analogs with improved pharmacokinetic properties.

Another significant development involves the use of this compound in the design of fluorescent probes for cellular imaging. Researchers have exploited its indole core to develop probes that can selectively bind to specific biomolecules, facilitating real-time monitoring of intracellular processes. A recent paper in ACS Chemical Biology detailed the synthesis and application of such probes, emphasizing their utility in studying enzyme dynamics and drug-target interactions.

In addition to its role in drug discovery, 5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid has been investigated for its potential in agrochemical applications. A 2022 study in the Journal of Agricultural and Food Chemistry reported its use as a scaffold for designing novel herbicides with enhanced selectivity and environmental compatibility. The study underscored the compound's versatility and its potential to address current challenges in sustainable agriculture.

Despite these promising developments, challenges remain in optimizing the synthetic routes for 5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid to improve yield and scalability. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to address these issues. A 2023 review in Organic Process Research & Development summarized these advancements, providing a roadmap for future research in this area.

In conclusion, 5-ethoxycarbonyl-3-methyl-1h-indole-2-carboxylic Acid (CAS: 1312690-33-7) continues to be a valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, cellular imaging, and agrochemical development, highlighting its broad utility. Future research is expected to further explore its potential, particularly in the context of personalized medicine and sustainable chemistry.